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Compound of Interest

Compound Name: JNJ-41443532

Cat. No.: B608220

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. JINJ-41443532, a CCR2 antagonist used in research, requires careful handling
and disposal to ensure a safe laboratory environment and compliance with regulations. This
guide provides essential information on the proper disposal procedures for INJ-41443532.

JNJ-41443532 is intended for professional research and laboratory use only and should not be
used for medical or consumer purposes.[1] As with many specialized research chemicals,
specific disposal instructions are paramount.

Core Disposal Principle: Professional Waste
Management

The primary directive for the disposal of INJ-41443532 is to "Dispose of contents/container to
an approved waste disposal plant.”"[2] This indicates that the compound should not be
discarded through standard laboratory drains or as general waste. It must be handled as a
controlled hazardous substance.

Step-by-Step Disposal Protocol

To ensure the safe and compliant disposal of JINJ-41443532, follow these procedural steps:

» Waste Identification and Segregation:
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o Clearly label all waste containers containing JNJ-41443532 with the full chemical name
and CAS number (1228650-83-6).[1]

o Segregate waste containing JNJ-41443532 from other laboratory waste streams to
prevent accidental mixing and unforeseen chemical reactions.

o Container Management:

o Use only approved, leak-proof, and chemically compatible containers for storing waste
JNJ-41443532.

o Ensure containers are tightly sealed to prevent the release of dust or fumes.
e Engage a Licensed Disposal Service:

o Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide the disposal service with a comprehensive list of the waste's chemical
components.

e Adherence to Local and National Regulations:

o Disposal procedures for hazardous chemical waste are governed by strict local, state, and
federal regulations. Always consult these regulations to ensure full compliance. Your EHS
department will be the primary resource for this information.

Quantitative Data Summary

For ease of reference, the key identifiers for INJ-41443532 are summarized in the table below.

Identifier Value

CAS Number 1228650-83-6[1]
Molecular Formula C22H25F3N403S[1]
Molecular Weight 482.5191[1]
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Logical Workflow for Disposal

The following diagram illustrates the decision-making and action process for the proper
disposal of INJ-41443532.
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Caption: Disposal workflow for INJ-41443532 from generation to final disposal.
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By adhering to these procedures, laboratory professionals can ensure the safe and responsible
management of INJ-41443532 waste, fostering a culture of safety and environmental
stewardship within their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. calpaclab.com [calpaclab.com]
e 2. CCR2 antagonist 5[1228650-83-6|MSDS [dcchemicals.com]

« To cite this document: BenchChem. [Prudent Disposal of INJ-41443532: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608220#inj-41443532-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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